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Compound of Interest

Compound Name: Diethanolamine borate

Cat. No.: B14165425

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Diethanolamine borate, a compound utilized in various industrial and laboratory
applications, requires careful management at the end of its lifecycle. This guide provides
essential, step-by-step procedures for its safe disposal, aligned with standard laboratory safety
protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle diethanolamine borate with
appropriate personal protective equipment (PPE). This includes safety goggles, chemical-
resistant gloves (such as nitrile or neoprene), and a lab coat.[1] Work should be conducted in a
well-ventilated area, preferably within a fume hood, to avoid inhalation of any potential dust or
aerosols.[1][2]

In the event of accidental exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[3]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical assistance.[2][3]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

Step-by-Step Disposal Protocol

The disposal of diethanolamine borate must be carried out in strict adherence to local, state,
and federal regulations.[2] It is imperative to treat this compound as a hazardous waste unless
explicitly determined otherwise by a qualified environmental health and safety (EHS)
professional.

1. Waste Identification and Classification: Diethanolamine borate is a reaction product of
diethanolamine and boric acid. Both parent compounds have associated hazards.
Diethanolamine is classified as harmful if swallowed, causes skin and serious eye irritation, and
Is suspected of damaging fertility.[4][5] Therefore, diethanolamine borate waste should be
managed as hazardous waste.

2. Containerization and Labeling:

+ Place the diethanolamine borate waste into a designated, leak-proof, and chemically
compatible container. The original container, if in good condition, is often a suitable choice.[3]

¢ Securely seal the container.

o Clearly label the container with the words "Hazardous Waste," the full chemical name
"Diethanolamine Borate," and the date of accumulation.[3]

3. Segregation and Storage:

o Store the sealed hazardous waste container in a designated and secure satellite
accumulation area (SAA) or a central hazardous waste storage area.

o Ensure the waste is segregated from incompatible materials, such as strong oxidizing agents
and strong acids.[6]

4. Arrange for Professional Disposal:
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o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for the pickup and proper disposal of the diethanolamine borate waste.

e Do not attempt to dispose of diethanolamine borate down the drain or in regular solid
waste.[1][3] This is strictly prohibited as it can pose a threat to the environment.

Prohibited Disposal Methods

To ensure safety and environmental protection, the following disposal methods are strictly
forbidden:

Do not dispose of in regular trash.[3]

Do not discharge into the sewer system.[3]

Do not allow the chemical to enter waterways or the soil.[2]

Do not use evaporation in a fume hood as a method of disposal.[3]

Hazard Profile of Components

The following table summarizes the key hazard information for the components of
diethanolamine borate, which informs the rationale for its handling as hazardous waste.
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Chemical Component CAS Number

GHS Hazard Statements

Diethanolamine 111-42-2

Harmful if swallowed (H302),
Causes skin irritation (H315),
Causes serious eye damage
(H318), Suspected of
damaging fertility or the unborn
child (H361), May cause
damage to organs through
prolonged or repeated
exposure (H373), Harmful to
aquatic life with long lasting
effects (H412).[4][5]

Boric Acid 10043-35-3

May damage fertility or the
unborn child (H360).

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of diethanolamine borate.

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Diethanolamine_0235_6.0.pdf
https://www.echemi.com/sds/diethanolamine-pd20160329201536890.html
https://www.benchchem.com/product/b14165425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14165425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Diethanolamine Borate Disposal Workflow

Preparation & Handling
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Caption: Workflow for the safe disposal of diethanolamine borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14165425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

